molecular formula C16H13ClN2O2 B5702759 N-[1-(aminocarbonyl)-2-phenylvinyl]-2-chlorobenzamide

N-[1-(aminocarbonyl)-2-phenylvinyl]-2-chlorobenzamide

Cat. No. B5702759
M. Wt: 300.74 g/mol
InChI Key: IVGKIFKAYKGQBI-GXDHUFHOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(aminocarbonyl)-2-phenylvinyl]-2-chlorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CB30865 and is a member of the benzamide family of compounds.

Scientific Research Applications

CB30865 has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research is in the treatment of cancer. CB30865 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of CB30865 is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. Specifically, CB30865 has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a critical role in the regulation of gene expression.
Biochemical and Physiological Effects:
CB30865 has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, CB30865 has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. CB30865 has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of CB30865 is its relatively simple synthesis method, which makes it easy to produce in large quantities for laboratory experiments. However, one of the limitations of CB30865 is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for research on CB30865. One area of research is the development of new cancer therapies based on CB30865. Another area of research is the exploration of CB30865's potential applications in the treatment of inflammatory and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of CB30865 and to identify any potential side effects or limitations of its use.
In conclusion, CB30865 is a promising compound with potential applications in various fields. Its simple synthesis method, anti-cancer properties, anti-inflammatory effects, and neuroprotective effects make it an attractive candidate for further research. However, further studies are needed to fully understand its mechanism of action and to identify any potential limitations or side effects.

Synthesis Methods

CB30865 can be synthesized using a multi-step process that involves the reaction of 2-chlorobenzoyl chloride with phenylacetic acid. The resulting intermediate is then reacted with ammonium carbonate to yield CB30865. The synthesis process is relatively simple and can be performed using standard laboratory equipment.

properties

IUPAC Name

N-[(E)-3-amino-3-oxo-1-phenylprop-1-en-2-yl]-2-chlorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13ClN2O2/c17-13-9-5-4-8-12(13)16(21)19-14(15(18)20)10-11-6-2-1-3-7-11/h1-10H,(H2,18,20)(H,19,21)/b14-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVGKIFKAYKGQBI-GXDHUFHOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C=C(C(=O)N)NC(=O)C2=CC=CC=C2Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)/C=C(\C(=O)N)/NC(=O)C2=CC=CC=C2Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1E)-3-amino-3-oxo-1-phenylprop-1-en-2-yl]-2-chlorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.